Cas no 1630906-80-7 (Imidazo[1,2-a]pyridin-7-amine hydrobromide)

• Product Name: Imidazo[1,2-a]pyridin-7-amine hydrobromide
• CAS No: 1630906-80-7
• MF: C₇H₈BrN₃
• MW: 214.062520027161
• MDL: MFCD28501213
• CID: 2094023
• PubChem ID: 91800846
• Update Time: 2025-08-03

Imidazo[1,2-a]pyridin-7-amine hydrobromide Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridin-7-amine hydrobromide
• imidazo[1,2-a]pyridin-7-aminehydrobromide
• imidazo[1,2-a]pyridin-7-amine;hydrobromide
• P15496
• MFCD28501213
• 1630906-80-7
• AKOS025289582
• AS-52688
• CS-0049340
• SB10576
• Imidazo[1,2-a]pyridin-7-amine, hydrobromide (1:1)
• Imidazo[1,2-a]pyridin-7-amine HBr
• SY098811
• FI111192

• MDL： MFCD28501213
• Inchi： 1S/C7H7N3.BrH/c8-6-1-3-10-4-2-9-7(10)5-6;/h1-5H,8H2;1H
• InChI Key： UTCGATMULIAKBD-UHFFFAOYSA-N
• SMILES： Br.N12C=CN=C1C=C(C=C2)N

Computed Properties

• Exact Mass: 212.99016g/mol
• Monoisotopic Mass: 212.99016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on Imidazo[1,2-a]pyridin-7-amine hydrobromide

Imidazo[1,2-a]pyridin-7-amine Hydrobromide: A Comprehensive Overview

Imidazo[1,2-a]pyridin-7-amine hydrobromide, also known by its CAS number 1630906-80-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazopyridines, which are heterocyclic aromatic compounds with a fused imidazole and pyridine ring system. The hydrobromide salt form of imidazo[1,2-a]pyridin-7-amine is particularly notable for its potential applications in drug discovery and development.

The structural uniqueness of imidazo[1,2-a]pyridin-7-amine hydrobromide lies in its fused ring system, which provides a rigid framework for various functional groups. This rigidity is crucial for molecular interactions, making it a promising candidate for targeting specific biological pathways. Recent studies have highlighted its potential as a modulator of ion channels and receptors, which are key players in numerous physiological processes.

One of the most exciting developments involving imidazo[1,2-a]pyridin-7-amine hydrobromide is its role in the modulation of voltage-gated sodium channels. These channels are essential for nerve impulse propagation and are implicated in conditions such as epilepsy and chronic pain. Research has shown that this compound can selectively inhibit sodium channel activity, offering a novel approach to treating these conditions with fewer side effects compared to traditional therapies.

In addition to its ion channel modulation capabilities, imidazo[1,2-a]pyridin-7-amine hydrobromide has also been explored for its potential as an antagonist of certain G-protein coupled receptors (GPCRs). GPCRs are one of the largest families of cell surface receptors and are involved in a wide range of cellular responses. By targeting these receptors, this compound could potentially be used in the treatment of diseases such as hypertension, inflammation, and neurodegenerative disorders.

The synthesis of imidazo[1,2-a]pyridin-7-amine hydrobrom